Cas no 2137845-40-8 (2-Butenamide, N-(4-ethyl-3-piperidinyl)-3-methyl-)

• Product Name: 2-Butenamide, N-(4-ethyl-3-piperidinyl)-3-methyl-
• CAS No: 2137845-40-8
• MF: C₁₂H₂₂N₂O
• MW: 210.315883159637
• CID: 5258949
• Update Time: 2025-07-14

2-Butenamide, N-(4-ethyl-3-piperidinyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Butenamide, N-(4-ethyl-3-piperidinyl)-3-methyl-

• Inchi： 1S/C12H22N2O/c1-4-10-5-6-13-8-11(10)14-12(15)7-9(2)3/h7,10-11,13H,4-6,8H2,1-3H3,(H,14,15)
• InChI Key： XDFWQACJBAWDTQ-UHFFFAOYSA-N
• SMILES： C(NC1C(CC)CCNC1)(=O)/C=C(/C)\C

Additional information on 2-Butenamide, N-(4-ethyl-3-piperidinyl)-3-methyl-

Professional Introduction to 2-Butenamide, N-(4-ethyl-3-piperidinyl)-3-methyl- (CAS No. 2137845-40-8)

2-Butenamide, N-(4-ethyl-3-piperidinyl)-3-methyl-, a compound with the CAS number 2137845-40-8, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The molecular structure, characterized by a butenamide core functional group and substituents including 4-ethyl-3-piperidinyl and 3-methyl, contributes to its distinct chemical behavior and biological activity.

The synthesis of this compound involves a series of well-defined chemical reactions that highlight the expertise required in organic synthesis. The butenamide moiety, a key feature of the molecule, is known for its versatility in forming hydrogen bonds and participating in various biochemical interactions. This property makes it particularly valuable in the design of bioactive molecules. The presence of the 4-ethyl-3-piperidinyl group adds another layer of complexity, introducing potential sites for interaction with biological targets. Additionally, the 3-methyl substituent influences the electronic distribution within the molecule, affecting its reactivity and stability.

In recent years, there has been growing interest in exploring novel amides as pharmacological agents. These compounds have shown promise in various therapeutic areas, including central nervous system disorders, inflammation, and cancer. The specific combination of functional groups in 2-Butenamide, N-(4-ethyl-3-piperidinyl)-3-methyl-, positions it as a candidate for further investigation in these fields. Current research is focusing on understanding how the structural features of this compound interact with biological systems to elicit desired effects.

The role of computational chemistry has been instrumental in predicting the behavior of such complex molecules. Advanced computational methods allow researchers to model interactions at an atomic level, providing insights into potential mechanisms of action. These simulations have been particularly useful in optimizing synthetic routes and predicting pharmacokinetic properties. For instance, studies using molecular dynamics simulations have helped elucidate how 2-Butenamide, N-(4-ethyl-3-piperidinyl)-3-methyl-, might bind to specific proteins or enzymes, offering a foundation for rational drug design.

Evaluation of this compound's biological activity often involves high-throughput screening (HTS) techniques to identify potential therapeutic effects. HTS allows for rapid testing of large libraries of compounds against various biological targets, enabling the identification of lead candidates for further development. Preliminary results from HTS assays suggest that 2-Butenamide, N-(4-ethyl-3-piperidinyl)-3-methyl-, exhibits interesting properties that warrant further exploration. These properties may include modulation of enzyme activity or interaction with receptor proteins.

The pharmacological profile of this compound is also influenced by its solubility and metabolic stability. These factors are critical for determining its bioavailability and duration of action within a biological system. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to characterize the compound's physicochemical properties. These analyses provide essential data for understanding how the molecule behaves in vitro and in vivo.

One of the most exciting aspects of studying 2-Butenamide, N-(4-ethyl-3-piperidinyl)-3-methyl-, is its potential as a scaffold for derivative development. By modifying specific functional groups or introducing new substituents, researchers can generate libraries of related compounds with tailored properties. This approach has been successfully applied in other areas of drug discovery, leading to the identification of novel therapeutic agents with improved efficacy and reduced side effects.

The integration of experimental data with computational modeling has become increasingly important in modern drug discovery. This interdisciplinary approach allows for a more comprehensive understanding of molecular interactions and can accelerate the development process significantly. For instance, combination studies using both experimental assays and computational predictions have provided valuable insights into how 2-Butenamide, N-(4-ethyl-3-piperidinyl)-3-methyl-, might function within complex biological pathways.

The future directions for research on this compound are multifaceted. Further investigation into its mechanism of action will be crucial for understanding how it exerts its effects at a molecular level. Additionally, exploring its potential applications in preclinical models could provide valuable information about its therapeutic utility. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential to fully realize the potential of this compound.

In conclusion, 2-Butenamide, N-(4-ethyl-3-piperidinyl)-3-methyl-, identified by CAS number 2137845-40-8, represents a promising candidate for pharmaceutical development. Its unique structural features and potential biological activities make it an attractive subject for further research. As our understanding of molecular interactions continues to evolve, compounds like this one are likely to play an increasingly important role in addressing unmet medical needs.